3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide
Overview
Description
3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide, also known as CPB, is a chemical compound that has been extensively studied for its potential therapeutic applications. CPB is a sulfonamide-based compound that has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide is not fully understood, but it is believed to work by inhibiting specific signaling pathways that are involved in cell growth and survival. 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide has been shown to inhibit the activity of certain enzymes, such as AKT and ERK, which play a role in cell proliferation and survival.
Biochemical and Physiological Effects:
3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide has been shown to exhibit a variety of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide has also been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death.
Advantages and Limitations for Lab Experiments
One advantage of 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide is that it is a relatively stable compound that can be easily synthesized in large quantities. However, one limitation of 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.
Future Directions
There are several potential future directions for research on 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide. One area of interest is the development of new synthetic methods for 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide that are more efficient and cost-effective. Another area of interest is the investigation of 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide's potential therapeutic applications in other fields, such as autoimmune diseases and infectious diseases. Additionally, further research is needed to fully understand the mechanism of action of 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide and its effects on different signaling pathways.
Scientific Research Applications
3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide has been studied for its potential therapeutic applications in a variety of fields, including cancer research, cardiovascular disease, and neurological disorders. In cancer research, 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide has been shown to inhibit the growth of cancer cells by targeting specific signaling pathways. In cardiovascular disease, 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide has been shown to reduce inflammation and oxidative stress, which are key contributors to the development of heart disease. In neurological disorders, 3-chloro-N-{4-[(2-pyridinylamino)sulfonyl]phenyl}benzamide has been shown to have neuroprotective effects, making it a potential treatment for diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
3-chloro-N-[4-(pyridin-2-ylsulfamoyl)phenyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClN3O3S/c19-14-5-3-4-13(12-14)18(23)21-15-7-9-16(10-8-15)26(24,25)22-17-6-1-2-11-20-17/h1-12H,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXIDZJLOLBNHRB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-N-[4-(pyridin-2-ylsulfamoyl)-phenyl]-benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.